N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)furan-3-carboxamide
Description
Synthesis Analysis
The synthesis of this compound might involve the use of 2H-Pyran, tetrahydro-3-methyl- , and [4-(thiophen-3-yl)oxan-4-yl]methanamine . The exact synthesis process is not available in the search results.Molecular Structure Analysis
The molecular structure of this compound can be represented by its InChI code: 1S/C10H15NOS/c11-8-10(2-4-12-5-3-10)9-1-6-13-7-9/h1,6-7H,2-5,8,11H2 . The 3D structure can be viewed using specific software .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives have been reported to possess a wide range of therapeutic properties . They are remarkably effective compounds with respect to their biological and physiological functions such as:
- Anti-inflammatory : Thiophene derivatives have been found to exhibit anti-inflammatory properties .
- Anti-psychotic : They have also been used in the treatment of psychotic disorders .
- Anti-arrhythmic : Thiophene compounds can be used to treat irregular heartbeats .
- Anti-anxiety : They have shown potential in the treatment of anxiety disorders .
- Anti-fungal : Thiophene derivatives have demonstrated anti-fungal properties .
- Antioxidant : These compounds have been found to have antioxidant properties .
- Estrogen receptor modulating : They have been used to modulate estrogen receptors .
- Anti-mitotic : Thiophene compounds have shown anti-mitotic properties .
- Anti-microbial : They have demonstrated anti-microbial properties .
- Kinases inhibiting : Thiophene derivatives have been used as kinase inhibitors .
- Anti-cancer : They have shown potential in the treatment of cancer .
Material Science
In the field of material science, thiophene derivatives have attracted great interest in industry as well as academia . They have been used in the fabrication of light-emitting diodes .
Corrosion Inhibition
Thiophene derivatives have been used as inhibitors of corrosion of metals .
Synthesis of New Compounds
Thiophene derivatives have been used in the synthesis of new N-(thiophen-2-yl) nicotinamide derivatives .
Film Preparation
Thiophene derivatives have been used in the preparation of P(TTPA-co-DIT) film .
properties
IUPAC Name |
N-[(4-thiophen-3-yloxan-4-yl)methyl]furan-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c17-14(12-1-5-19-9-12)16-11-15(3-6-18-7-4-15)13-2-8-20-10-13/h1-2,5,8-10H,3-4,6-7,11H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMRYULKHGRLBNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=COC=C2)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)furan-3-carboxamide | |
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